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Compound of Interest

Compound Name: 5-Bromo-4-chloropicolinic acid

Cat. No.: B1528384

An Application Guide to the Synthesis of Novel Compounds from 5-Bromo-4-chloropicolinic
Acid

Introduction: The Strategic Value of 5-Bromo-4-
chloropicolinic Acid

In the landscape of modern drug discovery and materials science, the pyridine scaffold remains
a cornerstone of molecular design.[1][2] Its unique electronic properties and ability to engage in
hydrogen bonding make it a privileged structure in medicinal chemistry. 5-Bromo-4-
chloropicolinic acid emerges as a particularly valuable starting material due to its trifunctional
nature. It presents three distinct, orthogonally reactive sites: a carboxylic acid, a reactive bromo
substituent, and a chloro substituent. This arrangement allows for a controlled, stepwise
elaboration of the pyridine core, enabling the synthesis of complex and diverse molecular
architectures.

This guide provides an in-depth exploration of the key synthetic transformations possible with
5-Bromo-4-chloropicolinic acid. We will move beyond simple procedural lists to dissect the
causality behind experimental choices, offering field-proven insights to empower researchers in
their synthetic endeavors. The protocols described herein are designed as self-validating
systems, providing a robust framework for creating novel compounds.
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Property Value Source
Chemical Name 5-Bromo-4-chloropicolinic acid [3114]
CAS Number 1060802-25-6 [5]
Molecular Formula CeH3BrCINO2 [3]
Molecular Weight 236.45 g/mol [3]
Appearance White to off-white solid [5]
Storage Inert atmosphere, 2-8°C [3]

Core Synthetic Strategies: A Multi-Pronged
Approach

The true synthetic power of 5-Bromo-4-chloropicolinic acid lies in the differential reactivity of
its functional groups. The general workflow involves leveraging palladium-catalyzed cross-
coupling, nucleophilic aromatic substitution, and amide bond formation in a strategic sequence
to achieve the desired molecular complexity.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.bldpharm.com/products/1060802-25-6.html
https://cenmed.com/5-bromo-4-chloropicolinic-acid-c09-0771-321/
https://m.chemicalbook.com/ProductChemicalPropertiesCB22598789_EN.htm
https://www.bldpharm.com/products/1060802-25-6.html
https://www.bldpharm.com/products/1060802-25-6.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB22598789_EN.htm
https://www.bldpharm.com/products/1060802-25-6.html
https://www.benchchem.com/product/b1528384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

(s o

K-Bromo-4-ch|oropico|inic aCIJ

Pd Catalyst,
R-B(OH)2, Base

Suzuki-Miyaura Coupling
(at C5-Br)

Nucleophile (NuH),
Base

R-NH2,
Coupling Reagent

[CS-AryIated Produca

Sequential
SNAr

Sequential Sequential
Amidation Suzuki

Amide Bond Formation
(at COOH)

[C4-Substituted Produca Gicolinamide Derivativa

Nucleophilic Aromatic Substitution
(at C4-Cl)

R- B(OH)2+ Base -> [R-B(OH)3]-

Ar-Br
goneras U

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

(Ar-Cly

Cl-Chloropyridine Derivative) Nucleophile
(Nu-)

Addition
(Slow Step)

—————————
- -
-

- R ) ~
g Meisenheimer Complex >
~ (Intermediate) J

-
—_—
————— pp———

Elimination
(Fast Step)

Product Leaving Group
(Ar-Nu) (Cl-)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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